Cas no 1803932-84-4 (5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1803932-84-4
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4911474
• Update Time: 2025-10-24

5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-4-3(1-13)2-14-6(9)5(4)15-7(10,11)12/h2H
• InChI Key： IMNCZPWEMTYKEU-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803932-84-4)

5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803932-84-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique cyano and trifluoromethoxy functional groups, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated pyridine applications", "synthesis of trifluoromethoxy compounds", and "cyano-substituted heterocycles", reflecting the growing demand for such innovative chemicals.

The molecular structure of 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine incorporates multiple fluorine atoms, which are known to enhance bioavailability and metabolic stability in drug design. This property aligns with current trends in medicinal chemistry, where fluorine-containing compounds are explored for their potential in developing next-generation therapeutics. Popular search queries like "role of fluorine in drug discovery" and "pyridine derivatives in pharmaceuticals" highlight the relevance of this compound in cutting-edge research. Additionally, its cyano group provides a versatile handle for further functionalization, enabling the creation of diverse molecular architectures.

In agrochemical applications, 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine serves as a key building block for designing novel pesticides and herbicides. The trifluoromethoxy moiety is particularly noteworthy, as it often imparts improved pest resistance and environmental persistence. Searches for "trifluoromethoxy agrochemicals" and "fluoro-substituted pyridine pesticides" underscore the compound's significance in sustainable agriculture. Furthermore, its thermal and chemical stability makes it suitable for high-performance materials, such as liquid crystals and polymers, addressing the demand for "advanced fluorinated materials" in electronics and coatings.

The synthesis of 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation, cyanation, and etherification. Optimizing these processes is a hot topic among chemists, as evidenced by frequent searches for "efficient synthesis of fluoropyridines" and "cyanation reaction optimization". Recent advancements in catalytic methods and green chemistry have further propelled interest in this area, with researchers aiming to reduce waste and improve yields. The compound's CAS No. 1803932-84-4 is often used as a unique identifier in patent literature and regulatory documents, emphasizing its commercial and scientific importance.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds like 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine are critical considerations. Regulatory agencies and industry stakeholders frequently investigate "environmental impact of fluorochemicals" and "sustainable fluorine chemistry", reflecting a broader shift toward eco-friendly alternatives. Despite these challenges, the compound's unparalleled performance in various applications ensures its continued relevance. Innovations in recycling and waste management are also being explored to mitigate potential risks.

In conclusion, 5-Cyano-2,4-difluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803932-84-4) represents a cornerstone of modern fluorine chemistry, bridging gaps between academia and industry. Its versatility in pharmaceuticals, agrochemicals, and materials science aligns with global trends toward "high-value specialty chemicals" and "green synthesis methodologies". As research progresses, this compound is poised to play an even greater role in addressing societal challenges, from healthcare to sustainable agriculture.